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Compound of Interest

Compound Name: C5-indocyanine
Cat. No.: B1263569
Get Quote
\ J

Operational Guide for Laboratory Personnel
Part 1: Executive Safety Summary

C5-Indocyanine (commonly referred to as Cy5 or Indodicarbocyanine) is a pentamethine
cyanine dye used extensively in fluorescence imaging. While less mutagenic than intercalating
agents like Ethidium Bromide, it is an organic iodide salt that poses specific environmental and
contact hazards.

Immediate Action Required:
+ Do NOT dispose of stock solutions or concentrated aliquots down the sink.
+ Do NOT mix with strong oxidizing agents (peroxides, nitrates) due to reactivity risks.

e Segregate based on the solvent carrier (DMSO/DMF vs. Aqueous).

Hazard Profile (GHS Classification)
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Hazard Class Category Signal Word Hazard Statement
) o H315: Causes skin
Skin Irritation Category 2 WARNING S
irritation.[1][2][3]1[4]
o H319: Causes serious
Eye Irritation Category 2A WARNING o
eye irritation.[1][2]
H335: May cause
STOT-SE Category 3 WARNING respiratory irritation.[1]
[3]14]
Toxic to aquatic life
) o ) with long-lasting
Aquatic Toxicity Chronic -

effects (implied for

cationic dyes).

Part 2: Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. The chemical stability of the C5-polymethine chain

requires specific handling to prevent environmental leaching and accidental exposure.

Chemical Segregation Logic

The disposal route is determined by the solvent rather than the dye itself. C5-indocyanine is
often dissolved in organic solvents (DMSO, DMF, Methanol) for stock solutions, or aqueous

buffers (PBS) for working solutions.
e Scenario A: Organic Stock Solutions (DMSO/DMF/Methanol)

o Classification: Hazardous Chemical Waste (Ignitable/Toxic).

o Action: Collect in Non-Halogenated Organic Solvent waste containers.

o Why: Mixing organic solvents with aqueous waste streams can violate EPA regulations

and damage facility piping.

e Scenario B: Aqueous Working Solutions (PBS/Water)
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o Classification: Hazardous Chemical Waste (due to dye content).[5]
o Action: Collect in Aqueous Chemical Waste containers.

o Why: Although dilute, cyanine dyes are persistent in water systems. Standard municipal
water treatment does not effectively degrade the polymethine structure.

Solid Waste Management

Solid materials (pipette tips, tubes, gloves) contaminated with C5-indocyanine must be
segregated from regular trash.

e Trace Contamination: Gloves and paper towels with minor staining.
o Disposal:Hazardous Solid Waste (Yellow bag/bin).

o Gross Contamination: Saturated mats, lyophilized powder vials.
o Disposal:Hazardous Solid Waste (Double-bagged).

Part 3: Detailed Disposal Protocols

Protocol A: Liquid Waste Disposal (Stock & Working
Solutions)

Objective: Safely sequester liquid dye waste for incineration.

« |dentification: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated
(e.g., DMSO, Methanol, Water).

e Collection:
o Use a chemically compatible carboy (HDPE or Glass).

o Critical Step: If the solution contains >10% organic solvent, it MUST go into the Organic
Waste stream, regardless of water content.

e Labeling:
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o Affix a hazardous waste tag immediately.

o List all components: e.g., "99% DMSO, <1% C5-Indocyanine" or "99% PBS, <0.01% C5-
Indocyanine”.

o Closure: Keep cap tightly sealed when not actively adding waste to prevent volatile
emissions (if organic).

Protocol B: Empty Container Disposal (The "P-List"
Rule)

Objective: Dispose of original product vials.
e Triple Rinse:

o Add a small volume of compatible solvent (solvent used to dissolve the dye) to the "empty”
vial.

o Vortex for 10 seconds.
o Decant rinseate into the appropriate Liquid Waste container.
o Repeat 3 times.
o Defacement:
o Cross out the original label using a permanent marker.
o Write "EMPTY" clearly on the vial.
» Final Disposal:

o Place the triple-rinsed, defaced vial into Glass/Sharps disposal or Regular Trash
(depending on local institutional policy for chemically clean glass).

Part 4: Emergency Procedures & Decontamination
Spill Response Workflow
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In the event of a powder spill or concentrated liquid splash:

Isolate: Mark the area.[5] Do not walk through the spill (C5 dyes track easily).

PPE: Wear double nitrile gloves, lab coat, and safety goggles.

Containment:

o Powder: Cover with a wet paper towel (water or ethanol) to prevent dust generation. Wipe
up carefully.[2]

o Liquid: Absorb with inert pads or vermiculite.

Decontamination:

o Clean surface with 70% Ethanol or 10% Bleach solution.

o Note: Bleach oxidizes the polymethine chain, effectively destroying the chromophore
(color disappears), but the byproducts should still be treated as hazardous waste.

Visualizing the Decision Process

The following diagram illustrates the logical flow for segregating C5-indocyanine waste

streams.
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Caption: Figure 1. Decision tree for segregating C5-indocyanine waste based on physical
state and solvent composition.

Part 5: Regulatory Compliance (US/EU Context)

e EPA (USA): C5-indocyanine is not typically a "Listed" waste (P or U list) but is a
Characteristic Waste if dissolved in ignitable solvents (D001) or if it exhibits toxicity. Always
characterize waste conservatively.

 REACH (EU): Ensure compliance with Safety Data Sheet (SDS) Section 13. Do not release
to the environment.[1][4]
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e Local EHS: Institutional guidelines supersede general advice. Always consult your facility's
Chemical Hygiene Officer (CHO) if unsure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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